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Compound of Interest

Methyl 3-chloro-5-fluoro-4-
Compound Name:

hydroxybenzoate
CAS No.: 369-15-3
Cat. No.: B6335474

Get Quote

\ J

Document Control:
e Subject: Methyl 3-chloro-5-fluoro-4-hydroxybenzoate (CAS: 369-15-3)[1][2][3]

 Classification: Halogenated Organic Waste

Executive Safety Directive

Do not dispose of this compound down the drain or in general trash.

Methyl 3-chloro-5-fluoro-4-hydroxybenzoate is a halogenated ester. Its disposal is governed
by the presence of Chlorine (Cl) and Fluorine (F) atoms on the aromatic ring. Upon thermal
decomposition (incineration), this compound releases Hydrogen Chloride (HCI) and Hydrogen
Fluoride (HF).[4]

Consequently, it must be segregated into Halogenated Waste streams.[4] Failure to segregate
this from non-halogenated solvents can damage standard incinerators lacking appropriate
scrubbers, leading to regulatory fines and equipment failure.[4]
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Technical Hazard Analysis (The "Why")

To ensure safe handling, researchers must understand the chemical behavior driving these

protocols.[4]

Feature

Chemical Basis

Operational Implication

Halogen Content

C-Cl and C-F bonds

Strict Segregation: Must go to
high-temp incineration with

acid gas scrubbing.

Phenolic Moiety

4-Hydroxy group (pKa ~7-8)

Weak Acid: Potential for
ionization in basic aqueous

solutions; skin/eye irritant.

Ester Linkage

Methyl ester

Hydrolysis Risk: In strong
base/acid, hydrolyzes to
methanol and 3-chloro-5-

fluoro-4-hydroxybenzoic acid.

[4]

Physical State

Solid (Crystalline)

Dust Hazard: Inhalation risk

during weighing/transfer.

Waste Segregation & Decision Logic

Effective disposal starts at the bench. You must categorize the waste form immediately.

Workflow: Waste Stream Decision Tree

The following logic ensures the compound reaches the correct destruction facility.
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Waste Generation Source

What is the physical state?

Pure Solid / Contaminated Debris Liquid Solution

Solvent Composition?

Contains HalogensNo Halogens “\\Water Based

SOLID WASTE: HALOGENATED
(Double Bag, Label Toxic)

Halogenated Solvent Non-Halogenated Solvent Adueous Buffer/Water
(DCM, Chloroform) (MeOH, EtOAc, Acetone) q

*Contaminated by Solute*

LIQUID WASTE: HALOGENATED AQUEOUS WASTE: TOXIC

(High BTU Incineration) (Check pH, Segregate)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Methyl 3-chloro-5-fluoro-4-hydroxybenzoate waste.
[4] Note that the solute determines the classification of non-halogenated solvents.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound or Spill
Debris)

Applicability: Expired chemicals, weighing boat residues, contaminated paper towels.[4]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b6335474/docs?utm_src=pdf-body-img#operational-guide-disposal-of-methyl-3-chloro-5-fluoro-4-hydroxybenzoate
https://www.benchchem.com/product/b6335474/docs?utm_src=pdf-body#operational-guide-disposal-of-methyl-3-chloro-5-fluoro-4-hydroxybenzoate
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6335474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Containment: Place the solid material into a clear polyethylene bag (minimum 4 mil
thickness).

e Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-
mouth HDPE jar.

» Labeling: Affix a hazardous waste tag.
o Chemical Name: Write out fully: "Methyl 3-chloro-5-fluoro-4-hydroxybenzoate".
o Constituents: Methyl ester, Fluorine, Chlorine.[4][5][6]
o Hazard Checkboxes: Toxic, Irritant.[4][7][8]

o Storage: Store in the "Solid Hazardous Waste" satellite accumulation area.

e Disposal: Hand over to EHS for incineration.

Protocol B: Liquid Waste (Mother Liquors/HPLC Waste)

Applicability: Reaction mixtures, HPLC effluent, stock solutions.[4]

Selection: Choose the Halogenated Solvent waste container (usually red or yellow jerrycans
in many labs).

o Scientific Reasoning: Even if dissolved in Methanol (non-halogenated), the Fluorine atom
in the solute renders the mixture unfit for fuel blending (standard non-halo disposal).[4] It
must go to a facility capable of scrubbing HF.

o Compatibility Check: Ensure the waste container is HDPE or glass. Avoid metal containers if
the solution is acidic, as the phenol group can be corrosive to certain metals over time.[4]

o Transfer: Pour using a funnel to prevent drips.

e Logging: Record the volume and concentration on the waste log sheet attached to the
container.

Emergency Spill Response
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Scenario: You have dropped a 5g bottle of solid Methyl 3-chloro-5-fluoro-4-hydroxybenzoate
on the floor.

Immediate Actions

 Alert: Notify nearby personnel.

e PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[4] If
dust is visible, use an N95 or half-mask respirator.[4]

Cleanup Workflow

Wipe Surface

i |y (Soap & Water)
- . o Isolate Area I Gt et Sl Scoop/Sweep Collect in Waste Bag
Solid Spill Identified X (PEG-400 or Water) - .
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Click to download full resolution via product page
Figure 2: Dry spill cleanup procedure emphasizing dust suppression.[7]

Post-Spill Decontamination: After removing the solid, wash the area with a soapy water solution
(surfactant).[4] The phenol group is slightly acidic; a mild basic wash (1% Sodium Bicarbonate)
can help solubilize residues, but simple soap is usually sufficient for this ester.[4]

Regulatory Compliance (RCRA Context)

While this specific CAS (369-15-3) is not explicitly "P" or "U" listed by the US EPA, it is
regulated under the "Cradle-to-Grave" principle.[4]

» Waste Characterization: If discarded, it meets the definition of a chemical waste exhibiting
toxicity.[4]

o Halogenated Solvents (F-List): If this compound is dissolved in spent Methylene Chloride or
Chloroform, the entire mixture is an FO02 listed hazardous waste [1].[4]

o Generator Status: You must ensure this waste is tracked on your lab's accumulation log to
maintain your facility's generator status (VSQG, SQG, or LQG).[4]
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Self-Validating System: Before sealing any waste container, ask: “If this container were

incinerated, would it release acid gas?”

If YES (due to CI/F atoms) -> Halogenated Stream.

If NO -> Non-Halogenated Stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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